Cas no 2172147-30-5 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid
• CAS No: 2172147-30-5
• MF: C₂₄H₂₄F₂N₂O₆
• MW: 474.453973770142
• CID: 6521050
• PubChem ID: 165547997
• Update Time: 2025-10-30

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]morpholin-3-yl}acetic acid
• 2172147-30-5
• EN300-1517352

• Inchi： 1S/C24H24F2N2O6/c25-24(26,22(31)28-9-10-33-12-15(28)11-21(29)30)14-27-23(32)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,27,32)(H,29,30)
• InChI Key： OQXVCLLBLFKQHH-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CCOCC1CC(=O)O)=O)F

Computed Properties

• Exact Mass: 474.16024281g/mol
• Monoisotopic Mass: 474.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid

Recent Advances in the Study of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid (CAS: 2172147-30-5)

The compound 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid (CAS: 2172147-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanoyl and morpholinyl acetic acid moieties, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its potential in enhancing the stability and bioavailability of peptide drugs, making it a focal point for innovative drug development strategies.

One of the key advancements in the application of this compound is its role in the synthesis of Fmoc-protected amino acid derivatives. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of the difluoropropanoyl moiety into the morpholinyl acetic acid framework has been shown to improve the metabolic stability of peptide drugs, thereby extending their half-life in vivo. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have documented these findings, underscoring the compound's versatility.

In addition to its applications in peptide synthesis, 2172147-30-5 has been investigated for its potential in targeted protein degradation. PROTACs, which rely on bifunctional molecules to recruit E3 ubiquitin ligases to target proteins for degradation, have emerged as a promising therapeutic modality. The morpholinyl acetic acid derivative has been utilized as a linker in PROTAC design, facilitating the optimal spatial orientation between the target protein and the E3 ligase. Recent preclinical studies have demonstrated the efficacy of PROTACs incorporating this linker in degrading challenging drug targets, such as KRAS mutants and androgen receptor variants.

Another area of active research involves the compound's role in prodrug development. The difluoropropanoyl group has been shown to enhance the lipophilicity of prodrugs, improving their membrane permeability and tissue distribution. This property is particularly valuable in the design of CNS-targeted therapeutics, where blood-brain barrier penetration is a critical challenge. Recent in vivo studies have reported improved pharmacokinetic profiles for prodrugs derived from 2172147-30-5, with notable reductions in first-pass metabolism and increased systemic exposure.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-3-yl}acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability, with particular attention to green chemistry principles. Innovations in catalytic methods and solvent selection have been reported, offering potential solutions to these manufacturing hurdles.

In conclusion, the compound 2172147-30-5 represents a versatile and valuable tool in modern drug discovery and development. Its applications span peptide synthesis, PROTAC design, and prodrug development, with recent studies highlighting its potential to address longstanding challenges in therapeutic delivery and efficacy. Continued research into its chemical properties and biological activities is expected to yield further innovations in the coming years.